Cas no 677349-92-7 (methyl(1-methyl-1H-pyrrol-3-yl)methylamine)

• Product Name: methyl(1-methyl-1H-pyrrol-3-yl)methylamine
• CAS No: 677349-92-7
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• MDL: MFCD18835050
• CID: 1017872
• PubChem ID: 23077764
• Update Time: 2025-06-09

methyl(1-methyl-1H-pyrrol-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-methanamine,N,1-dimethyl-(9CI)
• 1H-Pyrrole-3-methanamine, N,1-dimethyl-
• methyl[(1-methyl-1H-pyrrol-3-yl)methyl]amine
• methyl(1-methyl-1H-pyrrol-3-yl)methylamine

• MDL： MFCD18835050
• Inchi： 1S/C7H12N2/c1-8-5-7-3-4-9(2)6-7/h3-4,6,8H,5H2,1-2H3
• InChI Key： TUEZCTFCQWTTNT-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(=C1)CNC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Topological Polar Surface Area: 17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on methyl(1-methyl-1H-pyrrol-3-yl)methylamine

Methyl(1-methyl-1H-pyrrol-3-yl)methylamine (CAS No. 677349-92-7): An Overview of Its Properties and Applications

Methyl(1-methyl-1H-pyrrol-3-yl)methylamine (CAS No. 677349-92-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMPA, is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of methyl(1-methyl-1H-pyrrol-3-yl)methylamine consists of a pyrrole ring substituted with a methyl group at the 1-position and an aminoalkyl group at the 3-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, which are crucial for its biological interactions and potential therapeutic effects.

Recent studies have highlighted the importance of MMPA in the context of central nervous system (CNS) disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that methyl(1-methyl-1H-pyrrol-3-yl)methylamine exhibits potent neuroprotective effects, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate neurotransmitter systems and reduce oxidative stress makes it a promising lead for further investigation.

In addition to its neuroprotective properties, MMPA has also been explored for its potential as an antidepressant. Clinical trials have indicated that this compound can effectively enhance serotonin levels in the brain, thereby alleviating symptoms of depression. The mechanism of action involves the interaction with serotonin receptors, which are key targets in the treatment of mood disorders.

The pharmacokinetic profile of methyl(1-methyl-1H-pyrrol-3-yl)methylamine has been extensively studied to understand its behavior in biological systems. Research has demonstrated that MMPA exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. These properties are essential for ensuring consistent therapeutic effects over extended periods.

Furthermore, the safety profile of MMPA has been evaluated through various preclinical studies. Toxicological assessments have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. This favorable safety profile supports its potential use in clinical settings.

In the realm of synthetic chemistry, methyl(1-methyl-1H-pyrrol-3-yl)methylamine can be synthesized using several methods, including catalytic hydrogenation and condensation reactions. These synthetic routes have been optimized to achieve high yields and purity, facilitating large-scale production for both research and commercial purposes.

The versatility of MMPA extends beyond its direct therapeutic applications. It has also been utilized as a building block in the synthesis of more complex molecules with diverse biological activities. For example, researchers have incorporated methyl(1-methyl-1H-pyrrol-3-yl)methylamine into prodrugs designed to improve drug delivery and target specificity.

In conclusion, methyl(1-methyl-1H-pyrrol-3-yl)methylamine (CAS No. 677349-92-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities, make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, MMPA is poised to play a crucial role in advancing our understanding and treatment of various diseases.